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Compound of Interest

Compound Name: Methiozolin

Cat. No.: B1249797

For Researchers, Scientists, and Drug Development Professionals

Methiozolin, a selective herbicide, has emerged as a significant tool for the control of annual
bluegrass (Poa annua), a pervasive weed in turfgrass worldwide. This guide provides a
comparative overview of its global regulatory status, juxtaposed with alternative chemical
controls. The information is supported by experimental data to offer a comprehensive resource
for research and development professionals in the agrochemical sector.

Regulatory Status at a Glance

The registration and approval of Methiozolin vary significantly across key global markets.
While it has been embraced by regulatory bodies in the United States, Australia, Japan, and
South Korea for well over a decade, it is notably absent from the lists of approved active
substances in the European Union and Canada. This divergence in regulatory acceptance
underscores the differing risk assessment frameworks and agricultural priorities worldwide.
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Comparative Efficacy of Methiozolin and

Alternatives

The primary application of Methiozolin in turfgrass is the selective control of Poa annua. Its

efficacy has been evaluated in numerous studies, often in comparison with other pre-emergent

and post-emergent herbicides.
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Experimental Protocols

The evaluation of herbicide efficacy on turfgrass follows standardized experimental protocols to
ensure reliable and comparable data. Below are detailed methodologies from key studies

investigating Methiozolin.

Field Trial Methodology for Post-Emergence Poa annua
Control

This protocol is a composite of methodologies commonly employed in turfgrass science
research to evaluate the efficacy of post-emergence herbicides like Methiozolin.

» Experimental Design: A randomized complete block design with four to six replications is
typically used. Individual plots are established on a mature turfgrass stand with a natural and
uniform infestation of Poa annua. Plot sizes are generally between 1.5 m x 3 m to allow for
accurate application and assessment while minimizing edge effects.

e Treatments and Application:

o Herbicide Treatments: Methiozolin is applied at various rates (e.g., 0.5, 1.0, and 2.0 kg
a.i./ha) and often in sequential applications (e.g., two or three applications at 2-4 week

intervals).

o Comparative Treatments: Alternative herbicides such as paclobutrazol, foramsulfuron, or
others are applied according to their label recommendations.

o Control: An untreated control plot is included in each replication to serve as a baseline for

comparison.
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o Application Method: Herbicides are typically applied using a CO2-pressurized backpack
sprayer calibrated to deliver a specific volume of spray solution (e.g., 375 L/ha) through
flat-fan nozzles to ensure uniform coverage.

e Data Collection:

o Visual Ratings:Poa annua control is visually assessed at regular intervals (e.g., 2, 4, 6, 8,
and 12 weeks after initial treatment) on a scale of 0% (no control) to 100% (complete
control).

o Turfgrass Quality: The quality of the desirable turfgrass species is also visually rated on a
scale of 1 to 9, where 1 represents dead turf, 9 represents ideal turf, and a rating of 6 or
below is considered unacceptable.

o Phytotoxicity: Any injury to the desirable turfgrass, such as discoloration or stunting, is
rated on a percentage scale (0% = no injury, 100% = complete necrosis).

o Digital Image Analysis: In some studies, digital image analysis is used to provide a more
objective measure of turfgrass cover and color.

o Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and means are
separated using a protected least significant difference (LSD) test at a significance level of P
< 0.05.

Mode of Action and Signaling Pathway

Methiozolin is classified as a WSSA Group 30 herbicide, and its mode of action is the
inhibition of fatty acid thioesterase (FAT). This enzyme is critical in the fatty acid biosynthesis
pathway in plants.
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Caption: Simplified pathway of fatty acid biosynthesis in plants and the inhibitory action of
Methiozolin.

The diagram above illustrates the crucial role of Fatty Acid Thioesterase (FAT) in releasing
newly synthesized fatty acids from the Fatty Acid Synthase (FAS) complex within the plastid.
These fatty acids are then exported to the cytosol and endoplasmic reticulum for the synthesis
of essential lipids. Methiozolin acts by inhibiting FAT, thereby disrupting the supply of fatty
acids and ultimately leading to plant death. This mode of action is distinct from many other
commonly used herbicides, making it a valuable tool for managing herbicide resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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